Cas no 1805376-38-8 (Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate)
Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate
-
- Inchi: 1S/C10H9BrClF2NO2/c1-17-8(16)2-7-9(12)5(3-11)6(4-15-7)10(13)14/h4,10H,2-3H2,1H3
- InChI Key: JGIOTWDCASMPPW-UHFFFAOYSA-N
- SMILES: BrCC1=C(C(CC(=O)OC)=NC=C1C(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 271
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2
Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045043-1g |
Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate |
1805376-38-8 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate
Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1805376-38-8): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805376-38-8, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromomethyl group at the 4-position, a chloro group at the 3-position, and a difluoromethyl group at the 5-position, along with an acetic acid ester at the 2-position, exhibits unique reactivity that makes it invaluable in the synthesis of various biologically active molecules.
The structural features of Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate contribute to its broad utility in medicinal chemistry. The presence of the bromomethyl group allows for facile introduction of nucleophiles, making it a preferred building block for constructing more complex heterocyclic frameworks. Additionally, the chloro and difluoromethyl substituents enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These attributes have positioned this compound as a cornerstone in the development of novel therapeutic agents.
In recent years, there has been a surge in research focused on exploiting fluorinated pyridines in drug discovery. The incorporation of fluorine atoms into pharmaceuticals is well-documented for its ability to modulate pharmacokinetic properties, such as bioavailability and half-life. Specifically, the difluoromethyl group is particularly noteworthy for its ability to improve binding affinity and resistance to metabolic degradation. This has led to its extensive use in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate serves as an excellent precursor for accessing such fluorinated pyridine derivatives.
The compound's reactivity also extends to its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The bromomethyl group can participate in Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the formation of carbon-carbon bonds with a wide range of organic substrates. This capability is particularly useful in constructing complex molecular architectures required for drug candidates. Furthermore, the presence of both electron-withdrawing and electron-donating groups on the pyridine ring allows for fine-tuning of electronic properties, which is essential for optimizing pharmacological activity.
1805376-38-8 (Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)